Cas no 94021-60-0 (2,5-Methano-2H-indeno[1,2-b]oxirene,octahydrodimethyl- (9CI))

2,5-Methano-2H-indeno[1,2-b]oxirene,octahydrodimethyl- (9CI) structure
94021-60-0 structure
Product Name:2,5-Methano-2H-indeno[1,2-b]oxirene,octahydrodimethyl- (9CI)
CAS No:94021-60-0
MF:C12H18O
MW:178.270723819733
CID:808737
PubChem ID:44150885
Update Time:2025-04-19

2,5-Methano-2H-indeno[1,2-b]oxirene,octahydrodimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2,5-Methano-2H-indeno[1,2-b]oxirene,octahydrodimethyl- (9CI)
    • octahydrodimethyl-2,5-methano-2H-indeno[1,2-b]oxirene
    • 2,5-Methano-2H-indeno(1,2-b)oxirene, octahydrodimethyl-
    • Octahydrodimethyl-2,5-methano-2H-indeno(1,2-b)oxirene
    • 94021-60-0
    • DTXSID40869173
    • EINECS 301-455-0
    • Inchi: 1S/C12H18O/c1-11-6-9-7-3-4-8(5-7)10(9)12(11,2)13-11/h7-10H,3-6H2,1-2H3
    • InChI Key: PALRMMBVTSAXSM-UHFFFAOYSA-N
    • SMILES: O1C2(C)CC3C4CCC(C4)C3C12C

Computed Properties

  • Exact Mass: 178.135765193g/mol
  • Monoisotopic Mass: 178.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 6
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 12.5Ų
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